molecular formula C14H13FN2O2 B1644971 N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide CAS No. 926240-93-9

N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide

Cat. No. B1644971
CAS RN: 926240-93-9
M. Wt: 260.26 g/mol
InChI Key: OKSVNNHPGJUIBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide (AFMBA) is a small molecule that has been studied for its potential applications in various scientific research applications. AFMBA is a derivative of benzamide and is composed of an amine, a fluorine atom, and a methoxy group. It is a white crystalline solid with a melting point of 131-132 °C and a boiling point of 239-240 °C. AFMBA has been used in the synthesis of various compounds, as well as in the development of new drugs and materials.

Scientific Research Applications

Antiviral Activity

N-phenylbenzamide derivatives, including those structurally related to N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide, have been synthesized and evaluated for their antiviral activity against Enterovirus 71 (EV 71). One compound, showcasing a similar benzamide scaffold, demonstrated effective inhibition of EV 71 strains at low micromolar concentrations, highlighting the potential of N-phenylbenzamide derivatives as lead compounds for anti-EV 71 drug development (Ji et al., 2013).

Molecular Structure Analysis

The molecular structure of a derivative, N-3-hydroxyphenyl-4-methoxybenzamide, has been extensively studied, including its synthesis, characterization, and the influence of intermolecular interactions on its molecular geometry. This research provides insights into the structural attributes that could influence the biological activities of N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide (Karabulut et al., 2014).

Antioxidant Properties

Amino-substituted benzamide derivatives have been studied for their antioxidant capacities, showing improved antioxidative properties compared to reference molecules. These findings suggest that the structural framework of N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide could be optimized for potent antioxidant activities (Perin et al., 2018).

Electrochemical Oxidation and Antioxidant Activity

The electrochemical oxidation mechanisms of amino-substituted benzamide derivatives have been linked to their capacity as antioxidants, providing a foundation for understanding the antioxidant activity of N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide (Jovanović et al., 2020).

Antibacterial Activity and FtsZ Inhibition

Research into benzamide derivatives, including those similar to N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide, has identified them as potent inhibitors of the bacterial cell division protein FtsZ. These findings support their potential as antibacterial agents with improved pharmaceutical properties, indicating a promising route for developing new antibiotics (Haydon et al., 2010).

properties

IUPAC Name

N-(3-amino-4-fluorophenyl)-3-methoxybenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13FN2O2/c1-19-11-4-2-3-9(7-11)14(18)17-10-5-6-12(15)13(16)8-10/h2-8H,16H2,1H3,(H,17,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OKSVNNHPGJUIBS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)F)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13FN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide
Reactant of Route 2
Reactant of Route 2
N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide
Reactant of Route 3
Reactant of Route 3
N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide
Reactant of Route 4
Reactant of Route 4
N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide
Reactant of Route 5
Reactant of Route 5
N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide
Reactant of Route 6
Reactant of Route 6
N-(3-Amino-4-fluorophenyl)-3-methoxybenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.